Cas no 911010-77-0 (7-Benzyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-amine)

• Product Name: 7-Benzyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-amine
• CAS No: 911010-77-0
• MF: C₁₄H₁₆N₄
• MW: 240.303642272949
• CID: 5736567
• PubChem ID: 58999587
• Update Time: 2025-07-18

7-Benzyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• Pyrido[3,4-d]pyrimidin-4-amine, 5,6,7,8-tetrahydro-7-(phenylmethyl)-
• SCHEMBL4982960
• 7-Benzyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-amine
• 911010-77-0
• QWJLNCPTIZUEMM-UHFFFAOYSA-N
• 7-benzyl-5,6,7,8-tetrahydro-pyrido[3,4-d]pyrimidin-4-ylamine

• Inchi： 1S/C14H16N4/c15-14-12-6-7-18(9-13(12)16-10-17-14)8-11-4-2-1-3-5-11/h1-5,10H,6-9H2,(H2,15,16,17)
• InChI Key： QWJLNCPTIZUEMM-UHFFFAOYSA-N
• SMILES： C1=NC(N)=C2CCN(CC3=CC=CC=C3)CC2=N1

Computed Properties

• Exact Mass: 240.137496527g/mol
• Monoisotopic Mass: 240.137496527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Density: 1.236±0.06 g/cm3(Predicted)
• Boiling Point: 422.2±45.0 °C(Predicted)
• pka: 5.81±0.20(Predicted)

Additional information on 7-Benzyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-amine

Introduction to 7-Benzyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-amine (CAS No. 911010-77-0)

7-Benzyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-amine, also known by its CAS number 911010-77-0, is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of tetrahydropyrido[3,4-d]pyrimidines and has garnered attention due to its potential therapeutic applications. The unique structure and chemical properties of this compound make it a valuable candidate for various drug discovery and development efforts.

The chemical structure of 7-Benzyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-amine is characterized by a benzyl group attached to the 7-position of a tetrahydropyrido[3,4-d]pyrimidine ring. This configuration imparts specific pharmacological properties that have been the focus of recent studies. The benzyl group enhances the lipophilicity and bioavailability of the compound, making it more suitable for in vivo applications.

Recent research has highlighted the potential of 7-Benzyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-amine in various therapeutic areas. One notable application is its role as a potent inhibitor of specific enzymes involved in signal transduction pathways. For instance, studies have shown that this compound can effectively inhibit the activity of certain kinases, which are key players in many cellular processes including cell growth and proliferation. This property makes it a promising candidate for the treatment of diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 7-Benzyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-amine has also been investigated for its neuroprotective effects. Research conducted on animal models has demonstrated that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. The mechanism behind these effects is thought to involve the modulation of neurotransmitter levels and the reduction of oxidative stress in neural tissues.

The pharmacokinetic profile of 7-Benzyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-amine has been extensively studied to understand its behavior in biological systems. Studies have shown that this compound exhibits good oral bioavailability and a favorable distribution profile. It is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. The half-life of the compound is moderate, allowing for sustained therapeutic effects with appropriate dosing regimens.

Clinical trials are currently underway to evaluate the safety and efficacy of 7-Benzyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-amine in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated with minimal side effects at therapeutic doses. These findings are encouraging and support further investigation into its potential as a novel therapeutic agent.

In conclusion, 7-Benzyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-amine (CAS No. 911010-77-0) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and pharmacological properties make it an attractive candidate for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential. As more data becomes available from clinical trials and preclinical studies, it is likely that this compound will play an increasingly important role in the treatment of various diseases.